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Compound of Interest

Compound Name: (S)-1-cyclobutylethanaMine
CAS No.: 677743-98-5
Cat. No.: B3395516

Get Quote

. J

CAS Number: 677743-98-5 (S-enantiomer) | Formula: CeH13N | M.W.: 99.18 g/mol Synonyms:
(S)-a-Methylcyclobutanemethanamine; (S)-1-Cyclobutylethylamine

Physicochemical Profile & Hazard Identification

Effective risk mitigation requires understanding the specific molecular behaviors of this
compound. Unlike generic aliphatic amines, (S)-1-cyclobutylethanamine combines the
volatility of a low-molecular-weight amine with the thermodynamic strain of a cyclobutane ring.

Quantitative Property Table

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3395516#bc-rfq
https://www.benchchem.com/product/b3395516/docs?utm_src=pdf-body#technical-guide-safety-handling-of-s-1-cyclobutylethanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Operational Implication

Physical State

Liguid (Colorless to pale

yellow)

High mobility; requires

secondary containment.

Boiling Point

~127°C (760 mmHg)

Moderate volatility; significant
vapor generation at elevated

process temps.

Flash Point

~24.7°C (Closed Cup)

Flammable Ligquid (Category
3). Vapors can form explosive

mixtures near RT.

Density

~0.899 g/mL

Lighter than water; will float on

aqueous spills.

Ring Strain

~26.3 kcal/mol (Cyclobutane)

Thermally stable at standard
process temps (<150°C), but
susceptible to radical ring-
opening under extreme

oxidative conditions.

Chirality

(S)-Enantiomer

Racemization Risk: Low under
neutral/basic conditions;
potential risk under high-temp
radical conditions or strong

Lewis acid catalysis.

Core Hazards

e Chemical Incompatibility (The "Carbamate Trap"): Like all primary amines, this compound is

a potent nucleophile that reacts rapidly with atmospheric CO: to form carbamate salts (white

crusts). This is not just an impurity issue; it alters stoichiometry in precision couplings.

» Flammability: With a flash point of ~25°C, static discharge is a critical ignition source.

» Corrosivity: Causes severe skin burns and eye damage (Category 1B). Vapors are highly

irritating to the respiratory tract.
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Storage & Stability: Preserving Chiral Integrity

The primary failure mode in handling (S)-1-cyclobutylethanamine is not decomposition, but
atmospheric degradation via carbamate formation and oxidation.

The CO2 Sensitivity Mechanism

Primary amines react reversibly with CO2. While the reaction is reversible (heating releases
CO2), the formation of the solid carbamate salt alters the molarity of the liquid reagent, leading
to failed stoichiometry in downstream synthesis.

(S)-1-Cyclobutylethanamine + CO2 (Fast, RT)
(Liquid, Active)

Carbamate Salt

(Solid Precipitate, Inactive)
Atmospheric CO2 e

Heat / Vacuum

(Regeneration)

Click to download full resolution via product page

Figure 1: The reversible reaction with CO2. While reversible, carbamate formation
compromises precise weighing and purity.

Storage Protocol

o Temperature: Store at 2°C to 8°C. Cold storage reduces vapor pressure and slows oxidation
rates.

o Atmosphere:Strictly Inert (Argon/Nitrogen). The headspace must be purged after every use.
o Container:

o Preferred: Glass vial with Teflon-lined septa (for small aliquots) or Schlenk flask.
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o Avoid: Polycarbonate or non-fluorinated plastics which may leach or degrade over time.

o Seal: Parafilm is insufficient. Use electrical tape or shrink bands over the cap to prevent
oxygen diffusion.

Operational Handling & Synthesis Workflows
Weighing & Transfer

Due to its volatility and CO2 sensitivity, open-air weighing is discouraged for quantitative work.
o Method A: Glovebox (Recommended)

o Perform all transfers in an N2/Ar atmosphere.

o Use a gas-tight syringe for liquid dispensing.
e Method B: Schlenk Technique (Acceptable)

o Counter-flow of inert gas must be active when opening the vessel.

o Syringe Protocol: Flush the syringe with N2 three times before drawing the amine. This
prevents the "air bubble" inside the needle from introducing CO2/Oz2 into the stock bottle.

Reaction Safety

o Exotherm Control: The amine is basic. Reaction with acid chlorides, anhydrides, or strong
acids will be highly exothermic.

o Rule: Always dilute the amine in solvent (e.g., DCM, THF) before adding electrophiles.
o Rule: Add electrophiles dropwise at 0°C.

e Solvent Compatibility:
o Compatible: DCM, THF, Toluene, DMF (dry).

o Incompatible: Ketones (Acetone/MEK) — forms imines/enamines rapidly. Esters — potential
for aminolysis over long periods.
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Experimental Workflow Diagram

Start: Reagent Retrieval

Visual Check:
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Filtration/Distillation

(Remove Carbamate) No (Clear liquid)

Dispense under Inert Gas
(Syringe/Cannula)

Maintain < 25°C

Reaction Setup
(Dilute before addition)

Quench/Workup
(Neutralize pH)

Click to download full resolution via product page

Figure 2: Decision tree for reagent quality assessment and handling.
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Emergency Protocols
Spills

e Small Spill (<10 mL):
o Evacuate immediate area (vapors are flammable).

o Cover with a non-combustible absorbent (vermiculite or sand). Do not use paper towels
(surface area increase + flammability = fire risk).

o Neutralize with a dilute weak acid (e.g., 5% citric acid) if safe to do so, then dispose as
hazardous chemical waste.

e Large Spill:
o Full evacuation.
o Cut power to potential ignition sources (hot plates, stirrers).

o Call EHS/Fire services.

EXxposure

o Skin: Immediate flush with water for 15 minutes. Amines penetrate skin rapidly; do not wait
for pain to develop.

e Eyes: Flush for 15 minutes, lifting eyelids. Time is critical to prevent permanent corneal
opacity.

 Inhalation: Move to fresh air. If breathing is difficult, oxygen should be administered by
trained personnel.

Waste Disposal

o Classification: Hazardous Waste (Flammable, Corrosive).

e Segregation:
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o Do NOT mix with acidic waste streams (exotherm risk).

o Do NOT mix with oxidizers (fire risk).

e Protocol: Collect in a dedicated "Basic Organic Waste" container. Double-rinse empty
reagent bottles with a solvent (e.g., ethanol) before disposal to remove residual amine that
could fume or react in trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-
chemistry.org]

o To cite this document: BenchChem. [Technical Guide: Safety & Handling of (S)-1-
Cyclobutylethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395516/docs#technical-guide-safety-handling-of-s-
1-cyclobutylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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